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Compound of Interest

Compound Name: NS5806

Cat. No.: B1680101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

NS5806 stock solutions in Dimethyl Sulfoxide (DMSO). NS5806 is a potent activator of the

Kv4.3 potassium channel, which mediates the transient outward K+ current (Ito).[1] It is a

valuable tool for studying cardiac electrophysiology and neuronal excitability.

NS5806 Properties and Solubility
Proper preparation of NS5806 stock solutions is critical for accurate and reproducible

experimental results. The following table summarizes the key physical and chemical properties

of NS5806.
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Property Value Reference

Chemical Name

N-[3,5-

Bis(trifluoromethyl)phenyl]-N'-

[2,4-dibromo-6-(2H-tetrazol-5-

yl)phenyl]urea

Molecular Weight 574.07 g/mol [1]

Formula C16H8Br2F6N6O [1]

Appearance Solid [2]

Purity ≥99% (HPLC) [1]

Solubility in DMSO Up to 250 mg/mL (435.49 mM) [3]

Solubility in Ethanol Up to 50 mM [1]

Preparation of NS5806 Stock Solution (100 mM in
DMSO)
This protocol describes the preparation of a 100 mM stock solution of NS5806 in DMSO. It is

crucial to use anhydrous, high-purity DMSO to ensure the stability of the compound.

Materials:

NS5806 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Protocol:
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Equilibrate Reagents: Allow the NS5806 powder and DMSO to reach room temperature

before use. This is particularly important for DMSO, which can solidify at cool room

temperatures (melting point: 18.5 °C).[4]

Weigh NS5806: Accurately weigh the desired amount of NS5806 powder using an analytical

balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out 57.41 mg of

NS5806.

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the NS5806
powder. For a 100 mM solution, if you weighed 57.41 mg of NS5806, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly until the NS5806 powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) and sonication can aid in

dissolution if necessary.[3]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.

Stock Solution Preparation Table:

The following table provides quick calculations for preparing common concentrations of

NS5806 stock solutions. Note that batch-specific molecular weights may vary, and it is

recommended to refer to the Certificate of Analysis for precise calculations.

Desired
Concentration

Mass of NS5806 for
1 mL of DMSO

Mass of NS5806 for
5 mL of DMSO

Mass of NS5806 for
10 mL of DMSO

1 mM 0.57 mg 2.87 mg 5.74 mg

5 mM 2.87 mg 14.35 mg 28.70 mg

10 mM 5.74 mg 28.70 mg 57.41 mg

50 mM 28.70 mg 143.52 mg 287.04 mg

100 mM 57.41 mg 287.04 mg 574.07 mg

Storage and Stability
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Proper storage of the NS5806 stock solution is essential to maintain its biological activity.

Storage Temperature Shelf Life Recommendations

+4°C Short-term storage
Store at +4°C for immediate

use.[1]

-20°C Up to 1 month
For intermediate-term storage,

aliquot and store at -20°C.[2]

-80°C Up to 6 months

For long-term storage, aliquot

and store at -80°C to prevent

degradation.[2]

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Repeatedly freezing and thawing the stock solution

can lead to degradation of the compound. Aliquoting into single-use volumes is highly

recommended.[2]

Hygroscopic Nature of DMSO: DMSO is hygroscopic and will absorb moisture from the air.

Ensure that the DMSO used is anhydrous and that stock solution vials are tightly sealed to

prevent water absorption, which can affect compound stability.

Light Sensitivity: Protect the stock solution from light by storing it in amber-colored vials or by

wrapping clear vials in aluminum foil.

Mechanism of Action and Signaling Pathway
NS5806 is an activator of the Kv4.3 voltage-gated potassium channel, which is a key

component of the transient outward potassium current (Ito) in cardiomyocytes and A-type

currents in neurons.[1] The effect of NS5806 is critically dependent on the presence of the

accessory protein KChIP2.[5][6] In the presence of KChIP2, NS5806 increases the peak

current amplitude of Kv4.3 and slows the current decay.[1]
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Caption: Mechanism of action of NS5806 on the Kv4.3 channel complex.

Experimental Workflow: Cell-Based Assay
The following diagram illustrates a typical experimental workflow for testing the effect of

NS5806 on cells expressing Kv4.3 and KChIP2.
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Caption: A typical workflow for a cell-based electrophysiology experiment using NS5806.
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Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,

safety glasses, and a lab coat, when handling NS5806 and DMSO.

Ventilation: Work in a well-ventilated area or a chemical fume hood.

Skin Contact: DMSO can facilitate the absorption of other chemicals through the skin.[7] If

the NS5806 solution comes into contact with your skin, wash the affected area immediately

and thoroughly with soap and water.

Disposal: Dispose of unused NS5806 and contaminated materials in accordance with local,

state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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